3-(2-bromophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H22BrNO2S/c20-16-5-2-1-4-15(16)7-8-18(22)21-14-19(9-11-23-12-10-19)17-6-3-13-24-17/h1-6,13H,7-12,14H2,(H,21,22)
• InChI Key: WHGSWCSFECFCJI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)CCC2=CC=CC=C2Br)C3=CC=CS3
• Molecular Formula: C19H22BrNO2S
• Molecular Weight: 408.4 g/mol

Description

3-(2-bromophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H22BrNO2S and its molecular weight is 408.35. The purity is usually 95%.
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Scientific Research Applications

Biomedical Applications

Compounds with structures related to "3-(2-bromophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide" have been investigated for various biomedical applications. For example, the synthesis and characterization of Celecoxib derivatives revealed their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. This underscores the therapeutic versatility of compounds with complex structures incorporating bromophenyl and thiophenyl groups (Ş. Küçükgüzel et al., 2013).

Synthesis and Characterization Techniques

Research into the synthesis and characterization of related compounds offers insights into methodological advancements. A study on the practical synthesis of a CCR5 antagonist highlights the development of efficient synthetic routes for complex molecules, which could be applicable to the synthesis of "this compound" (T. Ikemoto et al., 2005).

Antimicrobial Properties

The antimicrobial properties of compounds with similar structural features have been explored, indicating potential applications in combating bacterial and fungal infections. For instance, arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment showed promising antibacterial and antifungal activities (V. Baranovskyi et al., 2018).

Material Science Applications

Some related compounds have been utilized in materials science, such as in the synthesis of fluorescent ATRP initiators, demonstrating the utility of bromophenyl and thiophenyl-containing compounds in developing new materials with specific optical properties (Ihor Kulai & S. Mallet-Ladeira, 2016).